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Compound of Interest

Compound Name:
Benzyltrimethylammonium

hydroxide

Cat. No.: B094449 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Benzyltrimethylammonium hydroxide (also known as Triton® B). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices. Adherence to these guidelines is critical due to the chemical's hazardous nature.

Benzyltrimethylammonium hydroxide is a quaternary ammonium salt that functions as a

strong organic base and is commonly used as a phase-transfer catalyst.[1] It is typically

handled as a solution in water or methanol.[1] The substance is highly flammable, toxic, and

corrosive, causing severe skin burns, eye damage, and potential harm to internal organs.[2][3]

[4]

Personal Protective Equipment (PPE) Requirements
Engineering controls, such as working in a chemical fume hood, are the primary means of

exposure control. However, appropriate PPE is mandatory to ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b094449?utm_src=pdf-interest
https://www.benchchem.com/product/b094449?utm_src=pdf-body
https://www.benchchem.com/product/b094449?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzyltrimethylammonium_hydroxide
https://en.wikipedia.org/wiki/Benzyltrimethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/143_1195231749_BenzylTrimethylammoniumHydroxideSolution-CASNO-100-85-6-MSDS.pdf
https://www.merckmillipore.com/FR/en/product/Benzyltrimethylammonium-hydroxide,MDA_CHEM-801816
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment Specification Purpose

Eye/Face Protection
Safety Goggles &

Face Shield

Goggles conforming

to EN 166 (EU) or

NIOSH (US)

standards; 8-inch

minimum face shield.

[3]

Protects against

splashes and vapors.

A face shield is

required for splash

hazards.[2][3]

Skin Protection
Chemical-Resistant

Gloves

Impermeable gloves

(e.g., butyl rubber).

Inspect prior to use.[3]

[5]

Prevents skin contact.

Use proper glove

removal technique to

avoid contamination.

[3]

Protective Clothing

Flame-retardant,

antistatic, and

chemical-resistant lab

coat or a complete

suit.[3]

Protects skin and

personal clothing from

splashes and

contamination.[3]

Respiratory Protection
Air-Purifying

Respirator

NIOSH/MSHA

approved respirator

with appropriate

cartridges (e.g., type

AXBEK for vapors) or

a full-face supplied-air

respirator.[2][3]

Required when

ventilation is

inadequate, exposure

limits are exceeded,

or vapors/mists are

generated.[3]

Operational Plan: Safe Handling Workflow
Following a standardized workflow is crucial for minimizing risks. This protocol covers the

stages of preparation, handling, and post-procedure cleanup.

Experimental Protocol: Step-by-Step Handling

Preparation Phase:
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Consult SDS: Before starting any work, thoroughly read the Safety Data Sheet (SDS) for

Benzyltrimethylammonium hydroxide.[3]

Verify Engineering Controls: Ensure a chemical fume hood is operational and an

emergency eyewash station and safety shower are accessible.[2]

Assemble PPE: Put on all required PPE as detailed in the table above. Check for any

damage.

Prepare Work Area: Clear the fume hood of all unnecessary items. Ground/bond all

receiving equipment to prevent static discharge.[2] Keep spill containment materials (inert

absorbent like sand or earth) nearby.[2]

Container Inspection: Before opening, inspect the container for any damage or leaks.

Containers should be opened and resealed carefully.[3]

Handling Phase:

Chemical Dispensing: Conduct all work within a certified chemical fume hood.[6] Use only

non-sparking tools to handle the chemical.[2]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[3] Avoid inhaling any vapor or mist.[3]

Prevent Ignition: Keep the chemical away from all sources of ignition, including heat,

sparks, open flames, and hot surfaces.[2][4] Smoking is strictly prohibited in the handling

area.[2][3]

Maintain Closure: Keep the container tightly closed when not in use to prevent leakage

and exposure to moisture, as the substance is hygroscopic.[2][3]

Post-Handling & Cleanup:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[2][3]

PPE Removal: Remove PPE carefully, avoiding self-contamination. Dispose of single-use

items like gloves in accordance with institutional policy.[3] Contaminated clothing should
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be laundered separately before reuse.[7]

Secure Storage: Store the chemical in a designated corrosives and flammables area that

is cool, dry, and well-ventilated.[2][3] Ensure it is stored away from incompatible materials

such as acids and strong oxidizing agents.[2]

Emergency and Disposal Plans
First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if possible. Seek immediate medical attention.[2][8]

Skin Contact: Take off immediately all contaminated clothing. Rinse the affected skin area

with large amounts of water for at least 15 minutes. Seek immediate medical attention.[2][4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration (do not use the mouth-to-mouth method). Seek

immediate medical attention.[2][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[3][8]

Spill and Disposal Plan

Spill Response:

Evacuate all non-essential personnel from the spill area.[3]

Remove all sources of ignition.[2]

Ensure adequate ventilation.

Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand, earth).[2]

[7]

Use spark-proof tools to collect the absorbed material into a suitable, closed container for

disposal.[2][8]
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Waste Disposal:

Dispose of chemical waste through a licensed disposal company. Methods may include

burning in a chemical incinerator equipped with an afterburner and scrubber.[3]

Do not release the chemical into the environment or drains.[2][3]

Contaminated packaging and disposable PPE should be treated as hazardous waste and

disposed of as the unused product.[3]

Mandatory Visualization

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/143_1195231749_BenzylTrimethylammoniumHydroxideSolution-CASNO-100-85-6-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC106202500&productDescription=BENZYLTRIMETHYLAMMONIUM+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/143_1195231749_BenzylTrimethylammoniumHydroxideSolution-CASNO-100-85-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/143_1195231749_BenzylTrimethylammoniumHydroxideSolution-CASNO-100-85-6-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

